Aprindine
Aprindine
Aprindine, also known as compound 99170 or fiboran, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Aprindine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Aprindine has been detected in multiple biofluids, such as urine and blood. Within the cell, aprindine is primarily located in the membrane (predicted from logP).
Aprindine is a member of indanes.
Aprindine is a cardiac depressant used in arrhythmias.
Aprindine is a member of indanes.
Aprindine is a cardiac depressant used in arrhythmias.
Brand Name:
Vulcanchem
CAS No.:
37640-71-4
VCID:
VC0003832
InChI:
InChI=1S/C22H30N2/c1-3-23(4-2)15-10-16-24(21-13-6-5-7-14-21)22-17-19-11-8-9-12-20(19)18-22/h5-9,11-14,22H,3-4,10,15-18H2,1-2H3
SMILES:
CCN(CC)CCCN(C1CC2=CC=CC=C2C1)C3=CC=CC=C3
Molecular Formula:
C22H30N2
Molecular Weight:
322.5 g/mol
Aprindine
CAS No.: 37640-71-4
Inhibitors
VCID: VC0003832
Molecular Formula: C22H30N2
Molecular Weight: 322.5 g/mol
| CAS No. | 37640-71-4 |
|---|---|
| Product Name | Aprindine |
| Molecular Formula | C22H30N2 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | N'-(2,3-dihydro-1H-inden-2-yl)-N,N-diethyl-N'-phenylpropane-1,3-diamine |
| Standard InChI | InChI=1S/C22H30N2/c1-3-23(4-2)15-10-16-24(21-13-6-5-7-14-21)22-17-19-11-8-9-12-20(19)18-22/h5-9,11-14,22H,3-4,10,15-18H2,1-2H3 |
| Standard InChIKey | NZLBHDRPUJLHCE-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCCN(C1CC2=CC=CC=C2C1)C3=CC=CC=C3 |
| Canonical SMILES | CCN(CC)CCCN(C1CC2=CC=CC=C2C1)C3=CC=CC=C3 |
| Appearance | Solid powder |
| Melting Point | 120-121 °C 120.5 °C 120-121°C |
| Physical Description | Solid |
| Description | Aprindine, also known as compound 99170 or fiboran, belongs to the class of organic compounds known as indanes. Indanes are compounds containing an indane moiety, which consists of a cyclopentane fused to a benzene ring. Aprindine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Aprindine has been detected in multiple biofluids, such as urine and blood. Within the cell, aprindine is primarily located in the membrane (predicted from logP). Aprindine is a member of indanes. Aprindine is a cardiac depressant used in arrhythmias. |
| Solubility | 7.82e-03 g/L |
| Synonyms | Amidonal; Fiboran; Aprindin; Aprinidine; Fibocil; Aprindina; Aprindinum.;N/'-(2,3-dihydro-1H-inden-2-yl)-N,N-diethyl-N/'-phenylpropane-1,3-diamine |
| PubChem Compound | 2218 |
| Last Modified | Nov 11 2021 |
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